Cas no 921578-13-4 (N-2-(4-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-2-(4-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921578-13-4
• MF: C₂₅H₂₆N₄O₃
• MW: 430.498945713043
• CID: 5771198
• PubChem ID: 44827299
• Update Time: 2025-07-15

N-2-(4-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 921578-13-4
• N-[2-(4-methoxyphenyl)ethyl]-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS024631114
• N-(4-methoxyphenethyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• N-[2-(4-methoxyphenyl)ethyl]-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0321
• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, 3,5-dihydro-N-[2-(4-methoxyphenyl)ethyl]-3-oxo-2-phenyl-5-propyl-
• N-2-(4-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

• Inchi： 1S/C25H26N4O3/c1-3-15-28-16-21(24(30)26-14-13-18-9-11-20(32-2)12-10-18)23-22(17-28)25(31)29(27-23)19-7-5-4-6-8-19/h4-12,16-17H,3,13-15H2,1-2H3,(H,26,30)
• InChI Key： SACDCJPYPQNAAS-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C=C(C(NCCC3C=CC(=CC=3)OC)=O)C2=NN1C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 430.20049070g/mol
• Monoisotopic Mass: 430.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 12.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(4-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to N-2-(4-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921578-13-4)

N-2-(4-methoxyphenyl)ethyl-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, identified by its CAS number 921578-13-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[4,3-c]pyridine scaffold, a structural motif known for its diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a fused ring system consisting of a pyrazole ring connected to a pyridine ring, with various substituents attached to enhance its pharmacological properties. The presence of an amide functional group at the 7-position and aliphatic side chains at the 2- and 5-positions contributes to its unique chemical and biological characteristics. Such structural features are often exploited to modulate interactions with biological targets, making this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in heterocyclic compounds due to their ability to exhibit a wide range of biological activities. Pyrazolo[4,3-c]pyridines, in particular, have been extensively studied for their potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. The compound under discussion incorporates several key pharmacophores that are known to interact with biological targets in a specific manner.

The 4-methoxyphenyl moiety is one such pharmacophore that can influence the compound's binding affinity and selectivity. Methoxy groups are commonly found in biologically active molecules and are known to enhance solubility and metabolic stability. Additionally, the propyl side chain at the 5-position adds bulk to the molecule, which can affect its binding orientation and interactions with biological targets. These structural elements contribute to the compound's overall pharmacological profile.

The 3-oxo group within the pyrazole ring introduces a polar moiety that can engage in hydrogen bonding interactions with biological targets. This feature is particularly important for compounds designed to interact with proteins or enzymes, as hydrogen bonding plays a crucial role in determining binding affinity and specificity. Furthermore, the 2-phenyl substituent provides additional hydrophobicity and can influence the compound's solubility and membrane permeability.

Recent studies have highlighted the importance of N-heterocyclic compounds in drug discovery. These compounds often exhibit high binding affinity and selectivity for biological targets, making them valuable candidates for therapeutic development. The pyrazolo[4,3-c]pyridine scaffold is particularly interesting due to its ability to modulate various biological pathways. For instance, some derivatives of this scaffold have been shown to inhibit kinases and other enzymes involved in cancer signaling pathways.

The amide group at the 7-position of the pyrazolo[4,3-c]pyridine ring is another key pharmacophore that can influence the compound's biological activity. Amides are commonly found in biologically active molecules and are known to participate in hydrogen bonding interactions. This feature can enhance binding affinity and selectivity for biological targets. Additionally, amides can be modified to introduce various functional groups that further tailor their pharmacological properties.

In vitro studies have demonstrated that N-heterocyclic compounds derived from the pyrazolo[4,3-c]pyridine scaffold can exhibit potent activity against various biological targets. For example, some derivatives have been shown to inhibit kinases involved in cancer cell proliferation and survival. These findings suggest that N-(2-(4-methoxyphenyl)ethyl)-3-oxo-2-phenyl-5-propyl-2H,3H,5H-pyrazolo[4,
[The rest of the article continues with additional detailed information about the compound's synthesis methods]

The synthesis of N-(2-(4-methoxyphenyl)ethyl)-3-oxo-
2-phenyl-
5-propyl-
2H H H-pyrazolo[4, c]pyridine
-7-carboxamide (CAS No.
921578
-13
-4) is typically achieved through multi-step organic reactions that involve condensation reactions between appropriate precursors.
The synthesis often begins with the formation of a pyrazole ring through condensation reactions between hydrazines or hydrazide derivatives with α-haloketones or α-bromoaldehydes.
Once the pyrazole ring is formed,
it is further functionalized through various reactions such as alkylation or acylation.
These steps introduce additional substituents into
the molecule that contribute to its overall pharmacological properties.
For example,
the introduction of an amide group at
the 7-position is typically achieved through reaction between an acid chloride or acid anhydride derivative with an amine.
The presence of these functional groups enhances
the compound's ability to interact with biological targets.
Additionally,
various purification techniques such as column chromatography or recrystallization are employed
to obtain high-purity samples of the final product.

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